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Compound of Interest

Compound Name: Isospinosin

Cat. No.: B15144883 Get Quote

Disclaimer: Scientific research on isospinosin is limited. The majority of the pharmacological

and mechanistic data presented in this guide is based on studies of its close structural analog,

spinosin, also found in Ziziphus jujuba. This information is provided for research and drug

development professionals and should be interpreted with caution as a predictive guide for the

potential properties of isospinosin.

Introduction
Isospinosin is a C-glycosylflavone found in the seeds of Ziziphus jujuba Mill. var. spinosa

(Bunge) Hu ex H. F. Chou, known in Traditional Chinese Medicine (TCM) as Suan Zao Ren. In

TCM, Suan Zao Ren is traditionally used to nourish the heart, pacify the liver, calm the mind,

and promote sleep. While research has more extensively focused on its isomer, spinosin,

isospinosin is emerging as a compound of interest for its potential pharmacological activities.

This technical guide provides a comprehensive overview of the available scientific information

on isospinosin, with a significant portion of the data extrapolated from research on spinosin

due to the current scarcity of isospinosin-specific studies.

Chemical Properties
Isospinosin is a flavonoid C-glycoside.[1] It shares the same molecular formula and molecular

weight as spinosin but differs in its chemical structure.

Table 1: Chemical and Physical Properties of Isospinosin and Spinosin
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Property Isospinosin Spinosin

Molecular Formula C28H32O15 C28H32O15

Molecular Weight 608.5 g/mol 608.5 g/mol [2]

CAS Number 89701-83-7[1][3] 72063-39-9[2]

IUPAC Name

8-[(2S,3R,4S,5S,6R)-4,5-

dihydroxy-6-(hydroxymethyl)-3-

{[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxy}oxan-2-yl]-5-hydroxy-2-

(4-hydroxyphenyl)-7-methoxy-

4H-chromen-4-one

6-[(2S,3R,4S,5S,6R)-4,5-

dihydroxy-6-(hydroxymethyl)-3-

{[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxy}oxan-2-yl]-5-hydroxy-2-

(4-hydroxyphenyl)-7-methoxy-

4H-chromen-4-one[4]

Chemical Structure C-glycosyl moiety at C-8 C-glycosyl moiety at C-6

Pharmacological Effects (Primarily based on
Spinosin)
The pharmacological activities of isospinosin are not well-documented. However, the known

effects of spinosin suggest potential therapeutic applications for isospinosin in neurological

and inflammatory disorders.

Sedative and Hypnotic Effects
Spinosin has been shown to potentiate pentobarbital-induced sleep in mice, suggesting a

sedative-hypnotic effect.[2] It has been observed that spinosin can enhance hypnotic effects

when co-administered with 5-HTP, a serotonin precursor.[2]

Anxiolytic Effects
Studies on spinosin have demonstrated anxiolytic-like effects in various animal models,

including the elevated plus-maze and light/dark box tests, without significantly affecting

spontaneous activity.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9525219/
https://www.abmole.com/products/isospinosin.html
https://www.sigmaaldrich.com/US/en/product/achemblock/advh9a1c85de
https://pmc.ncbi.nlm.nih.gov/articles/PMC9525219/
https://pubchem.ncbi.nlm.nih.gov/compound/Spinosin
https://www.benchchem.com/product/b15144883?utm_src=pdf-body
https://www.benchchem.com/product/b15144883?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9525219/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9525219/
https://pubmed.ncbi.nlm.nih.gov/25449359/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neuroprotective Effects
Spinosin has shown neuroprotective properties in models of Alzheimer's disease by improving

cognitive impairment.[6] It is suggested that these effects are mediated through the regulation

of oxidative stress, reduction of Aβ accumulation, and modulation of apoptotic pathways.[6]

Anti-inflammatory Effects
While direct evidence for isospinosin is lacking, spinosin has been reported to alleviate

cognitive impairment by inhibiting inflammatory factors such as IL-6 in the brain.[2] It has also

been shown to inhibit the expression of COX-2.[2]

Mechanisms of Action (Primarily based on Spinosin)
The mechanisms of action for isospinosin have not been elucidated. The following pathways

are based on research on spinosin and represent potential mechanisms for isospinosin.

Modulation of the GABAergic System
The anxiolytic-like effects of spinosin are blocked by the GABA-A receptor antagonist

flumazenil, indicating that its mechanism of action involves the GABAergic system.[5]
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Isospinosin ERKActivates CREBPhosphorylates BDNF ExpressionIncreases Neuronal Survival &
Synaptic Plasticity

Promotes

Isospinosin Nrf2Activates HO-1 ExpressionInduces Anti-inflammatory &
Antioxidant Effects

Mediates

Dried Ziziphus jujuba Seeds

Powdered Seeds

Extraction with Methanol

Partition with Petroleum Ether & n-Butanol

Column Chromatography
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Structure Elucidation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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